Cas no 439109-45-2 (2-[3-(1H-Pyrrol-1-yl)-2-thienyl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 2-[3-(1H-Pyrrol-1-yl)-2-thienyl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 439109-45-2
• MF: C₁₆H₈F₆N₄S
• MW: 402.316942214966
• CID: 5026413
• Update Time: 2023-08-25

2-[3-(1H-Pyrrol-1-yl)-2-thienyl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• SMR000180028
• MLS000546630
• 2-[3-(1H-pyrrol-1-yl)-2-thienyl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 1-{2-[5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]thiophen-3-yl}-1H-pyrrole
• BDBM52385
• cid_4296052
• HMS2397O04
• 2-(3-pyrrol-1-ylthiophen-2-yl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 2-(3-pyrrol-1-yl-2-thienyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 2-[3-(1-pyrrolyl)-2-thiophenyl]-5,7-
• 2-[3-(1H-Pyrrol-1-yl)-2-thienyl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C16H8F6N4S/c17-15(18,19)11-8-12(16(20,21)22)26-13(23-11)7-9(24-26)14-10(3-6-27-14)25-4-1-2-5-25/h1-8H
• InChI Key： MXALSQFALDXYNM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1C=C2N=C(C(F)(F)F)C=C(C(F)(F)F)N2N=1)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 538
• XLogP3: 3.9
• Topological Polar Surface Area: 63.4